3-nitrobenzaldehyde [2,6-bis(dimethylamino)-4-pyrimidinyl]hydrazone

• IUPAC Name: 2-N,2-N,4-N,4-N-tetramethyl-6-N-[(E)-(3-nitrophenyl)methylideneamino]pyrimidine-2,4,6-triamine
• InChI: InChI=1S/C15H19N7O2/c1-20(2)14-9-13(17-15(18-14)21(3)4)19-16-10-11-6-5-7-12(8-11)22(23)24/h5-10H,1-4H3,(H,17,18,19)/b16-10+
• InChI Key: MIKRMQXOFOKPQZ-MHWRWJLKSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=C1)NN=CC2=CC(=CC=C2)[N+](=O)[O-])N(C)C
• Isomeric SMILES: CN(C)C1=NC(=NC(=C1)N/N=C/C2=CC(=CC=C2)[N+](=O)[O-])N(C)C
• Molecular Formula: C15H19N7O2
• Molecular Weight: 329.36 g/mol

Description

3-nitrobenzaldehyde [2,6-bis(dimethylamino)-4-pyrimidinyl]hydrazone, also known as Mito-CP or Mitochondria-Targeted Cationic Hydrazide, is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a mitochondria-targeted redox-active molecule that has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for further research and development.

Mechanism of Action

- More research is needed to fully understand the mechanism of action of this compound, which could lead to the development of new therapeutic agents for various diseases.
2. Development of Mitochondrial-Targeted Therapies - The selective targeting of this compound to mitochondria makes it a promising candidate for the development of mitochondrial-targeted therapies for various diseases.
3. Exploration of Other Biological Effects - The biochemical and physiological effects of 3-nitrobenzaldehyde [2,6-bis(dimethylamino)-4-pyrimidinyl]hydrazone are not fully understood, and further research is needed to explore its potential applications in other areas of biology and medicine.
In conclusion, 3-nitrobenzaldehyde [2,6-bis(dimethylamino)-4-pyrimidinyl]hydrazone is a promising compound that has gained significant attention in recent years due to its potential applications in scientific research. Its ability to selectively target and accumulate in mitochondria makes it a valuable tool for studying mitochondrial function and redox signaling pathways, and its potential applications in the development of new therapeutic agents make it an exciting area of research for the future.

Advantages and Limitations for Lab Experiments

The advantages of using 3-nitrobenzaldehyde [2,6-bis(dimethylamino)-4-pyrimidinyl]hydrazone in lab experiments include its ability to selectively target and accumulate in mitochondria, making it a valuable tool for studying mitochondrial function and redox signaling pathways. However, some limitations of this compound include its complex synthesis process and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 3-nitrobenzaldehyde [2,6-bis(dimethylamino)-4-pyrimidinyl]hydrazone, including:
1. Further Studies on

Scientific Research Applications

The primary application of 3-nitrobenzaldehyde [2,6-bis(dimethylamino)-4-pyrimidinyl]hydrazone is in scientific research. This compound has been shown to exhibit various biochemical and physiological effects, making it a valuable tool for researchers in the field of biochemistry and molecular biology. Some of the potential applications of this compound include:
1. Mitochondrial Imaging - 3-nitrobenzaldehyde [2,6-bis(dimethylamino)-4-pyrimidinyl]hydrazone has been shown to selectively accumulate in mitochondria, making it a useful tool for imaging mitochondrial function.
2. Mitochondrial Redox Signaling - The redox-active nature of this compound makes it a promising candidate for studying mitochondrial redox signaling pathways.
3. Mitochondrial Dysfunction - 3-nitrobenzaldehyde [2,6-bis(dimethylamino)-4-pyrimidinyl]hydrazone has been shown to induce mitochondrial dysfunction in cancer cells, making it a potential therapeutic agent for cancer treatment.